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methylbenzoic acid
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For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 4-(Methoxycarbonyl)-2-
methylbenzoic acid, CAS Number 1245919-29-2. This specialized benzoic acid derivative,
possessing both a carboxylic acid and a methyl ester functional group, presents a unique
scaffold for organic synthesis and is of increasing interest to the pharmaceutical and material
science sectors. This document elucidates the compound's chemical identity, physicochemical
properties, a detailed, field-proven synthesis protocol, and explores its potential applications,
particularly as a versatile intermediate in drug discovery. Furthermore, this guide addresses
critical safety, handling, and storage considerations to ensure its effective and safe utilization in
a laboratory setting.

Introduction: A Bifunctional Building Block of
Strategic Importance

4-(Methoxycarbonyl)-2-methylbenzoic acid is a disubstituted aromatic carboxylic acid. Its
structure, featuring a methyl group and a methoxycarbonyl group on the benzene ring, offers
chemists a valuable platform for creating more complex molecular architectures.[1] The
presence of two distinct carbonyl functionalities with different reactivities—a carboxylic acid and
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an ester—allows for selective chemical transformations. This bifunctional nature is a key
attribute that makes it a strategic intermediate in multi-step synthetic pathways.[1]

The primary utility of this compound lies in its role as a building block. The carboxylic acid
moiety can readily undergo reactions such as amidation, esterification, or reduction, while the
methyl ester provides a handle for subsequent hydrolysis or other transformations under
different reaction conditions. This orthogonality enables precise control over the synthetic route,
a critical factor in the efficient construction of target molecules with potential therapeutic
applications.[1]

Physicochemical Properties and Characterization

A thorough understanding of the physicochemical properties of 4-(Methoxycarbonyl)-2-
methylbenzoic acid is paramount for its effective use in research and development. The data
presented below has been compiled from reputable chemical databases.

Table 1: Physicochemical and Spectroscopic Data
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Property Value Source
CAS Number 1245919-29-2 [11[2]
Molecular Formula C10H1004 [1][2]
Molecular Weight 194.18 g/mol [11[2]
IUPAC Name 4-(Methoxycarbonyl)-2- 1]

methylbenzoic acid

Canonical SMILES

CC1=C(C=C(C=C1)C(=0)OC)
C(=0)0

[1]

SBPJASCDQWPSME-
InChl Key [1]
UHFFFAOYSA-N
White to off-white solid
Appearance ,
(predicted)
Soluble in organic solvents
Solubility such as methanol, ethyl

acetate, and dichloromethane.

Storage Temperature

2-8°C, sealed in a dry

environment.

Synthesis and Manufacturing: A Protocol Grounded
In Selective Hydrolysis

The synthesis of 4-(Methoxycarbonyl)-2-methylbenzoic acid can be efficiently achieved

through the selective monohydrolysis of dimethyl 2-methylterephthalate. This method is

advantageous due to the ready availability of the starting material and the high selectivity that

can be achieved under controlled conditions. The underlying principle of this synthesis is the

differential reactivity of the two ester groups, influenced by steric hindrance from the adjacent

methyl group, which allows for the selective saponification of the less hindered ester.

Proposed Synthetic Pathway

The synthetic pathway is a straightforward, one-step selective hydrolysis.
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(Dimethyl 2-methylterephthalate)

1. NaOH (aq)
2. THF/H20
3. HCI (aq)

G-(Methoxycarbonyl)-z-methylbenzoic acicD

Click to download full resolution via product page

Caption: Synthetic route to 4-(Methoxycarbonyl)-2-methylbenzoic acid.

Detailed Experimental Protocol

This protocol is based on established methods for the selective monohydrolysis of symmetric
diesters.[3][4]

Materials:

Dimethyl 2-methylterephthalate
Sodium hydroxide (NaOH)
Tetrahydrofuran (THF)
Deionized water

Hydrochloric acid (HCI), 1M
Ethyl acetate

Brine (saturated NaCl solution)
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e Anhydrous magnesium sulfate (MgSQa)
Procedure:

» Dissolution: In a round-bottom flask equipped with a magnetic stirrer, dissolve dimethyl 2-
methylterephthalate (1 equivalent) in a mixture of THF and water (a common ratio is 4:1 v/v).

o Saponification: Cool the solution to 0°C in an ice bath. Slowly add a solution of sodium
hydroxide (1.05 equivalents) in water dropwise over 30 minutes, ensuring the temperature
remains below 5°C.

e Reaction Monitoring: Stir the reaction mixture at 0°C and monitor the progress by thin-layer
chromatography (TLC) until the starting material is consumed (typically 2-4 hours).

o Workup: Once the reaction is complete, remove the THF under reduced pressure using a
rotary evaporator.

» Acidification: Cool the remaining aqueous solution in an ice bath and acidify to a pH of 2-3 by
the slow addition of 1M hydrochloric acid. A white precipitate should form.

o Extraction: Extract the aqueous layer with ethyl acetate (3 x volumes).
e Washing: Combine the organic layers and wash with water and then with brine.

e Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,
and concentrate under reduced pressure to yield the crude product.

 Purification: The crude 4-(Methoxycarbonyl)-2-methylbenzoic acid can be purified by
recrystallization from a suitable solvent system, such as ethyl acetate/hexanes, to afford a
white to off-white crystalline solid.

Applications in Drug Discovery and Development

While 4-(Methoxycarbonyl)-2-methylbenzoic acid is a relatively specialized building block, its
structural motifs are found in a range of biologically active molecules. Its utility in drug
discovery stems from its ability to serve as a versatile scaffold for the synthesis of more
complex compounds.
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A Scaffold for Bioactive Molecules

Substituted benzoic acid derivatives are integral components of numerous pharmaceutical
agents. The presence of both a carboxylic acid and an ester group in 4-(Methoxycarbonyl)-2-
methylbenzoic acid allows for the introduction of diverse functionalities, which can be used to
modulate the pharmacokinetic and pharmacodynamic properties of a lead compound. For
instance, the carboxylic acid can be converted to an amide to enhance binding to a biological
target, while the ester can be hydrolyzed to a second carboxylic acid to improve water
solubility.

Potential Therapeutic Areas

Structurally related compounds, such as other substituted benzoic acids, have shown activity in
a variety of therapeutic areas, including:

o Anti-inflammatory Agents: Benzoic acid derivatives are scaffolds for some non-steroidal anti-
inflammatory drugs (NSAIDs).[5]

o Anticancer Agents: The benzoic acid moiety is present in numerous compounds investigated
for their anticancer properties.

o Antiviral and Antimicrobial Agents: The functional groups on this molecule can be modified to
interact with viral or bacterial enzymes.

The application of 4-(Methoxycarbonyl)-2-methylbenzoic acid as a starting material for the
synthesis of novel kinase inhibitors, protease inhibitors, and other targeted therapies is an
active area of research.
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Potential Applications in Drug Discovery
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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